Cas no 871329-81-6 ((4-Fluoro-2-(methoxycarbonyl)phenyl)boronic acid)

• Product Name: (4-Fluoro-2-(methoxycarbonyl)phenyl)boronic acid
• CAS No: 871329-81-6
• MF: C₈H₈BFO₄
• MW: 197.956126213074
• MDL: MFCD07363762
• CID: 69173
• PubChem ID: 44717309
• Update Time: 2024-10-26

(4-Fluoro-2-(methoxycarbonyl)phenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (4-Fluoro-2-(methoxycarbonyl)phenyl)boronic acid
• (4-Fluoro-2-methoxycarbonylphenyl)boronic acid
• 4-Fluoro-2-(methoxycarbonyl)benzeneboronic acid
• 4-Fluoro-2-methoxycarbonylphenylboronic acid
• [4-Fluoro-2-(methoxycarbonyl)phenyl]boronic acid
• 871329-81-6
• 4-fluoro-2-(methoxycarbonyl)phenylboronic acid
• DTXSID40660142
• (4-Fluoro-2-(methoxycarbonyl)phenyl)boronicacid
• MFCD07363762
• CS-0112958
• AKOS005259758
• AS-18746
• SY239166
• DB-018004
• OYUDJHNYSVXVNK-UHFFFAOYSA-N
• SCHEMBL458104
• AB30711

• MDL： MFCD07363762
• Inchi： 1S/C8H8BFO4/c1-14-8(11)6-4-5(10)2-3-7(6)9(12)13/h2-4,12-13H,1H3
• InChI Key： OYUDJHNYSVXVNK-UHFFFAOYSA-N
• SMILES： O=C(C1C(B(O)O)=CC=C(F)C=1)OC

Computed Properties

• Exact Mass: 198.05000
• Monoisotopic Mass: 198.05
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 66.8A^2

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: 86-90
• Boiling Point: 360.1±52.0 °C at 760 mmHg
• Flash Point: 171.6±30.7 °C
• Refractive Index: 1.513
• PSA: 66.76000
• LogP: -0.70790
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

(4-Fluoro-2-(methoxycarbonyl)phenyl)boronic acid Security Information

• Signal Word：warning
• Hazard Statement： Irritant/Keep Cold
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters